Hapalindole F Hapalindole F Hapalindole F is a natural product found in Hapalosiphon delicatulus with data available.
Brand Name: Vulcanchem
CAS No.: 101968-74-5
VCID: VC20747195
InChI: InChI=1S/C21H23ClN2S/c1-5-21(4)18(22)10-15(13(2)3)19(20(21)24-12-25)16-11-23-17-9-7-6-8-14(16)17/h5-9,11,15,18-20,23H,1-2,10H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1
SMILES: CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl
Molecular Formula: C21H23ClN2S
Molecular Weight: 370.9 g/mol

Hapalindole F

CAS No.: 101968-74-5

Cat. No.: VC20747195

Molecular Formula: C21H23ClN2S

Molecular Weight: 370.9 g/mol

* For research use only. Not for human or veterinary use.

Hapalindole F - 101968-74-5

Specification

Description Hapalindole F is a natural product found in Hapalosiphon delicatulus with data available.
CAS No. 101968-74-5
Molecular Formula C21H23ClN2S
Molecular Weight 370.9 g/mol
IUPAC Name 3-[(1S,2R,3R,4R,6S)-4-chloro-3-ethenyl-2-isothiocyanato-3-methyl-6-prop-1-en-2-ylcyclohexyl]-1H-indole
Standard InChI InChI=1S/C21H23ClN2S/c1-5-21(4)18(22)10-15(13(2)3)19(20(21)24-12-25)16-11-23-17-9-7-6-8-14(16)17/h5-9,11,15,18-20,23H,1-2,10H2,3-4H3/t15-,18-,19+,20-,21+/m1/s1
Standard InChI Key GRQUFNAGGOBDNI-GRARQNNCSA-N
Isomeric SMILES CC(=C)[C@H]1C[C@H]([C@]([C@@H]([C@@H]1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl
SMILES CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl
Canonical SMILES CC(=C)C1CC(C(C(C1C2=CNC3=CC=CC=C32)N=C=S)(C)C=C)Cl

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